Cas no 2171918-91-3 (3-methoxy-1-(2-methylbut-3-yn-2-yl)piperidine)

• Product Name: 3-methoxy-1-(2-methylbut-3-yn-2-yl)piperidine
• CAS No: 2171918-91-3
• MF: C₁₁H₁₉NO
• MW: 181.274663209915
• CID: 6322720
• PubChem ID: 165444163
• Update Time: 2025-07-19

3-methoxy-1-(2-methylbut-3-yn-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-1-(2-methylbut-3-yn-2-yl)piperidine
• EN300-1615035
• 2171918-91-3

• Inchi： 1S/C11H19NO/c1-5-11(2,3)12-8-6-7-10(9-12)13-4/h1,10H,6-9H2,2-4H3
• InChI Key： LVANGRNWOVEGKT-UHFFFAOYSA-N
• SMILES： O(C)C1CCCN(C(C#C)(C)C)C1

Computed Properties

• Exact Mass: 181.146664230g/mol
• Monoisotopic Mass: 181.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 12.5Ų

Additional information on 3-methoxy-1-(2-methylbut-3-yn-2-yl)piperidine

Comprehensive Overview of 3-Methoxy-1-(2-methylbut-3-yn-2-yl)piperidine (CAS No. 2171918-91-3)

3-Methoxy-1-(2-methylbut-3-yn-2-yl)piperidine (CAS No. 2171918-91-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This piperidine derivative, characterized by its methoxy and 2-methylbut-3-yn-2-yl functional groups, offers a versatile scaffold for drug discovery and material science. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of central nervous system (CNS) targeting molecules and enzyme inhibition.

The compound's CAS number 2171918-91-3 serves as a critical identifier in regulatory and scientific databases, ensuring precise tracking in chemical synthesis and patent literature. Its molecular structure, featuring a piperidine ring substituted with a methoxy group and an alkynyl side chain, contributes to its lipophilicity and binding affinity, making it a candidate for bioactive molecule design. Recent studies highlight its potential in neuropharmacology, where analogs of this compound are investigated for their receptor interaction profiles and metabolic stability.

In the context of user-searched topics, 3-Methoxy-1-(2-methylbut-3-yn-2-yl)piperidine aligns with growing interest in small-molecule therapeutics and precursor chemistry. Questions such as "What are the synthetic routes for piperidine derivatives?" or "How does methoxy substitution affect drug bioavailability?" are frequently explored in academic and industrial forums. The compound's alkyne moiety also ties into trends in click chemistry, a field pivotal for bioconjugation and drug delivery systems.

From a synthetic chemistry perspective, the preparation of CAS 2171918-91-3 often involves multistep organic reactions, including N-alkylation of piperidine and Sonogashira coupling to introduce the alkyne group. These methods are optimized for yield improvement and purity control, addressing common challenges in heterocyclic compound synthesis. Analytical techniques like NMR spectroscopy and mass spectrometry are essential for characterizing this compound, ensuring compliance with pharmaceutical standards.

The pharmacokinetic properties of 3-Methoxy-1-(2-methylbut-3-yn-2-yl)piperidine are another area of active research. Its logP value and hydrogen bonding capacity influence its blood-brain barrier permeability, a key factor for CNS-active drugs. Computational modeling studies predict its interaction with G-protein-coupled receptors (GPCRs), which could pave the way for novel therapeutic agents targeting neurological disorders.

Environmental and safety considerations for CAS 2171918-91-3 are also critical. While not classified as hazardous, proper handling protocols for laboratory-scale use are recommended. The compound's stability under various pH conditions and thermal degradation profiles are documented in material safety data sheets (MSDS), ensuring safe application in research and development settings.

In summary, 3-Methoxy-1-(2-methylbut-3-yn-2-yl)piperidine (CAS No. 2171918-91-3) represents a promising candidate in medicinal chemistry and material science. Its structural features and bioactivity potential align with contemporary trends in drug discovery, while its synthetic accessibility supports scalable production. As research progresses, this compound may emerge as a cornerstone for next-generation therapeutics and functional materials.